Cas no 3966-95-8 (1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)-)

• Product Name: 1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)-
• CAS No: 3966-95-8
• MF: C₃H₄ClN₃O
• MW: 133.536358833313
• CID: 1510593
• PubChem ID: 15063682
• Update Time: 2025-05-22

1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)-
• AB76237
• AKOS006342464
• 3-(CHLOROMETHYL)-1,2,4-OXADIAZOL-5-AMINE
• EN300-7590468
• 3966-95-8

• Inchi： 1S/C3H4ClN3O/c4-1-2-6-3(5)8-7-2/h1H2,(H2,5,6,7)
• InChI Key： KKTPVUDJOZIMQJ-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(N)=N1

Computed Properties

• Exact Mass: 133.0042895g/mol
• Monoisotopic Mass: 133.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)-

1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)-: A Comprehensive Overview

The compound 1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)- (CAS No. 3966-95-8) is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the oxadiazole family, which is a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the chloromethyl group at the 3-position introduces unique electronic and structural properties that make this compound highly versatile in chemical synthesis and functional materials development.

Oxadiazoles are well-known for their stability and ability to act as platforms for further functionalization. The 1,2,4-Oxadiazol-5-amine core is particularly valuable due to its ability to participate in nucleophilic aromatic substitution reactions. The chloromethyl group at the 3-position serves as an excellent leaving group, enabling the formation of diverse derivatives through substitution or coupling reactions. This makes 1,2,4-Oxadiazol-5-amine, 3-(chloromethyl)- a key intermediate in the synthesis of advanced materials such as coordination polymers, metal-organic frameworks (MOFs), and functional polymers.

Recent studies have highlighted the potential of 1,2,4-Oxadiazol-5-amine derivatives in drug discovery and bioactive molecule design. Researchers have explored the use of this compound as a scaffold for developing anti-inflammatory agents and anticancer drugs. The oxadiazole ring provides a rigid structure that can enhance bioavailability and target specificity when modified with appropriate substituents. For instance, substituting the chloromethyl group with bioactive moieties has shown promise in modulating enzyme activity and cellular signaling pathways.

In the field of materials science, 1,2,4-Oxadiazol-5-amine derivatives have been employed in the synthesis of luminescent materials and sensors. The incorporation of this compound into MOFs has led to materials with high surface area and tunable pore sizes, making them ideal for gas storage and separation applications. Additionally, its ability to coordinate with metal ions has been exploited in designing magnetic materials and catalysts for organic transformations.

The synthesis of 1,2,4-Oxadiazol-5-amine derivatives typically involves a combination of nucleophilic aromatic substitution and coupling reactions. The chloromethyl group at the 3-position facilitates these transformations by acting as an activating group that directs incoming nucleophiles to specific positions on the ring. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over product purity.

From an environmental perspective, 1,2,4-Oxadiazol-5-amines are being investigated for their role in green chemistry applications. Their use as catalysts in sustainable chemical processes reduces the need for hazardous reagents and minimizes waste generation. Furthermore, their biodegradability has been studied to ensure they meet eco-friendly standards when used in industrial settings.

In conclusion, 1,2,4-Oxadiazol-5-amine derivatives, particularly those with a chloromethyl substituent at the 3-position (CAS No. 3966-95-8), represent a class of compounds with wide-ranging applications across chemistry and materials science. Their unique structural features make them invaluable intermediates for synthesizing advanced materials and bioactive molecules. As research continues to uncover new functionalities and applications for these compounds, their role in driving innovation across various industries is expected to grow significantly.